Cas no 484671-94-5 (3-(3H-imidazo4,5-bpyridin-3-yl)propan-1-amine)

• Product Name: 3-(3H-imidazo4,5-bpyridin-3-yl)propan-1-amine
• CAS No: 484671-94-5
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 3302577
• PubChem ID: 82512134
• Update Time: 2025-10-23

3-(3H-imidazo4,5-bpyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3H-IMIDAZO[4,5-B]PYRIDINE-3-PROPANAMINE
• 3-(3H-imidazo4,5-bpyridin-3-yl)propan-1-amine
• AKOS022817744
• 3-imidazo[4,5-b]pyridin-3-ylpropan-1-amine
• 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine
• 484671-94-5
• F1907-1666

• Inchi： 1S/C9H12N4/c10-4-2-6-13-7-12-8-3-1-5-11-9(8)13/h1,3,5,7H,2,4,6,10H2
• InChI Key： KXZHBDBKQWRYLX-UHFFFAOYSA-N
• SMILES： N1(C=NC2=CC=CN=C12)CCCN

Computed Properties

• Exact Mass: 176.106196400Da
• Monoisotopic Mass: 176.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(3H-imidazo4,5-bpyridin-3-yl)propan-1-amine

Introduction to 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine (CAS No. 484671-94-5)

3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine, with the CAS number 484671-94-5, is a significant compound in the field of medicinal chemistry and pharmacology. This compound has garnered considerable attention due to its potential therapeutic applications, particularly in the treatment of various neurological and inflammatory disorders. The structure of 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine features a unique combination of an imidazopyridine moiety and a propylamine chain, which contributes to its distinctive biological activities.

The imidazopyridine scaffold is well-known for its ability to modulate various receptors, including histamine and serotonin receptors. This makes 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine a promising candidate for the development of novel drugs targeting these receptors. Recent studies have shown that this compound exhibits potent agonist and antagonist properties, making it a valuable tool for understanding the pharmacology of these receptors.

In the context of neurological disorders, 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can effectively modulate serotonin levels in the brain, leading to improved mood and reduced anxiety. These findings are particularly relevant given the increasing prevalence of mood disorders and the need for more effective treatments.

Beyond its role in neurological disorders, 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine has also shown promise in the treatment of inflammatory conditions. Inflammation is a key factor in many diseases, including arthritis and inflammatory bowel disease (IBD). Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine have been extensively studied to optimize its therapeutic potential. Studies have shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile further enhances its appeal as a potential drug candidate.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine. Preliminary results from these trials have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of this compound to address unmet medical needs in various therapeutic areas.

The synthesis of 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine has been optimized to ensure high yields and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 3-chloropyridine with an appropriate amine followed by cyclization to form the imidazopyridine ring. The choice of synthetic method depends on factors such as cost-effectiveness and scalability for industrial production.

In conclusion, 3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine (CAS No. 484671-94-5) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structure and biological activities make it a valuable asset in the development of new drugs for treating neurological disorders and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field of medicinal chemistry.